Cas no 898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone)

2,2-Dimethyl-4'-methoxybutyrophenone Properties

Names and Identifiers

• 2,2-Dimethyl-4'-methoxybutyrophenone
• 1-(4-methoxyphenyl)-2,2-dimethylbutan-1-one
• 2,2-DIMETHYL-1-PYRIMIDIN-5-YL-PROPAN-1-OL
• DTXSID20642421
• MFCD03841121
• 898765-08-7
• AKOS011971548
• SCHEMBL6613084
• +Expand

• MDL： MFCD03841121
• InChIKey： LPCBHBHTRKGRDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O2/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
• SMILES： CCC(C)(C)C(=O)C1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.130679813g/mol
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.31410
• PSA: 26.30000